Cas no 28128-41-8 (8-Aminoguanine)

8-Aminoguanine is a purine derivative with significant applications in biochemical and pharmaceutical research. Its structure, featuring an amino group at the 8-position of the guanine ring, makes it a valuable intermediate in nucleoside synthesis and nucleic acid studies. This compound is particularly useful for investigating DNA damage and repair mechanisms due to its ability to mimic modified bases. It also serves as a precursor in the development of antiviral and anticancer agents. The high purity and stability of 8-Aminoguanine ensure reliable performance in experimental settings, making it a preferred choice for researchers in medicinal chemistry and molecular biology.
8-Aminoguanine structure
8-Aminoguanine structure
Product Name:8-Aminoguanine
CAS No:28128-41-8
MF:C5H6N6O
MW:166.140738964081
CID:261949
PubChem ID:135421887
Update Time:2025-10-18

8-Aminoguanine Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one,2,8-diamino-1,9-dihydro-
    • 8-Aminoguanine
    • 2,8-diamino-3,7-dihydropurin-6-one
    • 2,8-diamino-1,9-dihydro-6h-purin-6-one
    • 2,8-Diamino-1,9-dihydro-purin-6-one
    • 2,8-Diaminohypoxanthine
    • ANG
    • Purin-6-ol,8-diamino
    • NSC 23170
    • 2,8-Diamino-1,7-dihydro-6H-purin-6-one
    • 2,8-Diamino-hypoxanthine
    • 2,8-Diamino-1,9-dihydro-6H-purin-6-one; 2,8-Diamino-hypoxanthine
    • 2,8-diamino-1H-purin-6(7H)-one
    • Hypoxanthine (8CI), 2,8-diamino-
    • Hypoxanthine (8CI),8-diamino-
    • K158TXW61R
    • FT-0657015
    • W-202179
    • 2,8-diamino-1H-purin-6(9H)-one
    • uric acid diimine
    • 6H-PURIN-6-ONE, 2,8-DIAMINO-1,9-DIHYDRO-
    • Hypoxanthine, 2,8-diamino-
    • NSC-23170
    • Purin-6-ol,8-diamino-
    • SCHEMBL21760
    • 2,8-diamino-6,7-dihydro-1H-purin-6-one
    • NSC23170
    • A819341
    • CHEMBL8040
    • Q27457638
    • 6H-Purin-6-one, 2,8-diamino-1,7-dihydro-
    • AKOS006285057
    • 1217062-64-0
    • 6H-Purin-6-one (9CI),8-diamino-1,7-dihydro-
    • PD183254
    • 6H-Purin-6-one (9CI), 2,8-diamino-1,7-dihydro-
    • 2,8-DIAMINO-1,7-DIHYDROPURIN-6-ONE
    • 28128-41-8
    • Purin-6-ol, 2,8-diamino-
    • BDBM50022243
    • UNII-K158TXW61R
    • 2, 8-diamino-1, 7-dihydropurin-6-one
    • 2,8-diamino-6-hydroxy purine
    • 8-Aminoguanine, >=95% (HPLC)
    • WYDKPTZGVLTYPG-UHFFFAOYSA-N
    • 7-Amino Flunitrazepam-13C,d3
    • DTXSID50182406
    • DTXCID20104897
    • Inchi： 1S/C5H6N6O/c6-4-8-1-2(9-4)10-5(7)11-3(1)12/h(H6,6,7,8,9,10,11,12)
    • InChI Key： WYDKPTZGVLTYPG-UHFFFAOYSA-N
    • SMILES： O=C1C2=C(N=C(N)N1)N=C(N)N2

Computed Properties

  • Exact Mass: 166.06000
  • Monoisotopic Mass: 166.060309
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.3
  • Topological Polar Surface Area: 122

Experimental Properties

  • Density: 2.53±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: >330°C (dec.)
  • Boiling Point: 625.9°Cat760mmHg
  • Flash Point: 332.3°C
  • Refractive Index: 2.228
  • Solubility: Insuluble (7.6E-3 g/L) (25 ºC),
  • PSA: 126.47000
  • LogP: -0.02700

8-Aminoguanine Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • Storage Condition：2-8°C

8-Aminoguanine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Aminoguanine Pricemore >>

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